4-Methyl-3,5-diphenyl-1-[[3-(trifluoromethyl)phenyl]methoxy]pyrazole

• IUPAC Name: 4-methyl-3,5-diphenyl-1-[[3-(trifluoromethyl)phenyl]methoxy]pyrazole
• InChI: InChI=1S/C24H19F3N2O/c1-17-22(19-10-4-2-5-11-19)28-29(23(17)20-12-6-3-7-13-20)30-16-18-9-8-14-21(15-18)24(25,26)27/h2-15H,16H2,1H3
• InChI Key: BVAHASVXHMGFAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C2=CC=CC=C2)OCC3=CC(=CC=C3)C(F)(F)F)C4=CC=CC=C4
• Molecular Formula: C24H19F3N2O
• Molecular Weight: 408.4 g/mol

Description

“4-Methyl-3,5-diphenyl-1-[[3-(trifluoromethyl)phenyl]methoxy]pyrazole” is a chemical compound. The phenoxy-substituted derivative was found to be a potent antimicrobial compound with MIC values of 1 µg/mL against several bacterial strains.

Synthesis Analysis

Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. A simple, highly efficient, 1,3-dipolar cycloaddition of diazo compounds and alkynyl bromides gives 3,5-diaryl-4-bromo-3 H -pyrazoles or the isomerization products 3,5-diaryl-4-bromo-1 H -pyrazoles in good yields.

Molecular Structure Analysis

Pyrazole (C3H3N2H) is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms.

Chemical Reactions Analysis

Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media.

Scientific Research Applications

Antimicrobial Activity

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Antioxidant Properties

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Antileishmanial Activity

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Drug Discovery for SARS-CoV-2

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Safety And Hazards

While the specific safety and hazards of “4-Methyl-3,5-diphenyl-1-[[3-(trifluoromethyl)phenyl]methoxy]pyrazole” are not available in the search results, it’s generally recommended to avoid breathing mist, gas or vapours of chemical compounds, avoid contacting with skin and eye, use personal protective equipment, ensure adequate ventilation, and remove all sources of ignition.

Future Directions

Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. Their popularity has skyrocketed since the early 1990s. Therefore, it’s reasonable to expect that future research will continue to explore the potential applications of pyrazoles, including “4-Methyl-3,5-diphenyl-1-[[3-(trifluoromethyl)phenyl]methoxy]pyrazole”, in these fields.